Cas no 1544892-89-8 (1-(Oxetan-3-yl)ethan-1-amine)

1-(Oxetan-3-yl)ethan-1-amine is a versatile amine derivative featuring an oxetane ring, which imparts unique steric and electronic properties. The oxetane moiety enhances molecular rigidity and metabolic stability, making this compound valuable in medicinal chemistry and drug discovery. Its primary amine functionality allows for straightforward derivatization, facilitating its use as a building block in the synthesis of bioactive molecules. The compact, polar structure of the oxetane ring also improves solubility and bioavailability. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and specialty materials, where its balanced reactivity and stability offer advantages in scaffold design and optimization.
1-(Oxetan-3-yl)ethan-1-amine structure
1-(Oxetan-3-yl)ethan-1-amine structure
Product Name:1-(Oxetan-3-yl)ethan-1-amine
CAS No:1544892-89-8
MF:C5H11NO
MW:101.146941423416
MDL:MFCD26406835
CID:4605062
PubChem ID:71743736
Update Time:2025-06-08

1-(Oxetan-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(oxetan-3-yl)ethan-1-amine
    • 1-(OXETAN-3-YL)ETHANAMINE
    • 1-(Oxetane-3-yl)ethanamine
    • AMY35769
    • SB13136
    • AK200840
    • AS-42202
    • DB-132124
    • 1544892-89-8
    • SY344247
    • AKOS023656442
    • (R)-1-(Oxetan-3-yl)ethanamine
    • MFCD26406835
    • MFCD27938781
    • 1-(3-Oxetanyl)ethanamine
    • SY385400
    • SCHEMBL14744233
    • CS-0052814
    • SY253948
    • EN300-1215816
    • (S)-1-(Oxetan-3-yl)ethanamine
    • MFCD30829008
    • 1-(Oxetan-3-yl)ethan-1-amine
    • MDL: MFCD26406835
    • Inchi: 1S/C5H11NO/c1-4(6)5-2-7-3-5/h4-5H,2-3,6H2,1H3
    • InChI Key: YXKNHHVCEJACHK-UHFFFAOYSA-N
    • SMILES: O1CC(C1)C(C)N

Computed Properties

  • Exact Mass: 101.084063974 g/mol
  • Monoisotopic Mass: 101.084063974 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 101.15
  • XLogP3: -0.4
  • Topological Polar Surface Area: 35.2

1-(Oxetan-3-yl)ethan-1-amine Pricemore >>

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